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Researchers, scientists, and drug development professionals should be aware that publicly

available research on Methyl 10-methylundecanoate is sparse. The existing body of scientific

literature primarily focuses on its role as a pheromone in specific insect species, with limited

exploration into other potential applications. Consequently, the development of an in-depth

technical guide with extensive quantitative data, detailed experimental protocols, and

established signaling pathways is not feasible at this time.

Currently, the primary identified role of Methyl 10-methylundecanoate is as a minor

component of the male-produced aggregation pheromone of the red palm weevil,

Rhynchophorus ferrugineus. It is also recognized as a pheromone for the palm weevil

Rhynchophorus palmarum. Beyond its function in insect communication, there is a significant

lack of research into its synthesis, chemical properties, and potential biological activities in

other contexts.

Due to the scarcity of comprehensive studies, detailed quantitative data regarding its efficacy,

toxicity, or other pharmacological metrics are not available. Similarly, established and validated

experimental protocols for its use in broader research applications have not been published.

The investigation of its potential signaling pathways and mechanisms of action in mammalian

systems remains an unexplored area of research.

Therefore, the creation of detailed data tables, experimental methodologies, and complex

signaling pathway diagrams as requested is not possible based on the current scientific
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landscape. Further foundational research is required to elucidate the fundamental properties

and potential applications of Methyl 10-methylundecanoate beyond its role as an insect

pheromone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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